Cas no 1192814-51-9 (6-(4-chlorophenyl)pyrimidin-4-amine)

• Product Name: 6-(4-chlorophenyl)pyrimidin-4-amine
• CAS No: 1192814-51-9
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• MDL: MFCD16103570
• CID: 4576619
• PubChem ID: 57476587
• Update Time: 2025-10-29

6-(4-chlorophenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorophenyl)pyrimidin-4-amine
• 4-Pyrimidinamine, 6-(4-chlorophenyl)-

• MDL： MFCD16103570
• Inchi： 1S/C10H8ClN3/c11-8-3-1-7(2-4-8)9-5-10(12)14-6-13-9/h1-6H,(H2,12,13,14)
• InChI Key： HTWQXUINJKVXIO-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C(Cl)C=C2)=CC(N)=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 413.4±35.0 °C at 760 mmHg
• Flash Point: 203.8±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-(4-chlorophenyl)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(4-chlorophenyl)pyrimidin-4-amine

Introduction to 6-(4-chlorophenyl)pyrimidin-4-amine (CAS No. 1192814-51-9)

6-(4-chlorophenyl)pyrimidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 1192814-51-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This pyrimidine derivative has garnered attention due to its structural features and potential biological activities, making it a valuable scaffold for developing novel therapeutic agents. The presence of a chlorophenyl group and an amine substituent at the 4-position of the pyrimidine ring imparts unique electronic and steric properties, which are crucial for modulating its interactions with biological targets.

The compound’s molecular structure, characterized by a six-membered heterocyclic core, positions it as a candidate for further functionalization and derivatization. Such modifications are essential in medicinal chemistry to optimize pharmacokinetic profiles, enhance binding affinity, and reduce off-target effects. The 4-chlorophenyl moiety, in particular, is known to influence the compound’s lipophilicity and metabolic stability, which are critical parameters in drug development. This feature has been leveraged in various research endeavors to fine-tune the compound’s pharmacological properties.

In recent years, 6-(4-chlorophenyl)pyrimidin-4-amine has been explored as a potential lead in the synthesis of inhibitors targeting various disease-related pathways. Its pyrimidine core is a common motif in bioactive molecules, with notable examples including kinase inhibitors, antiviral agents, and anticancer drugs. The amine group at the 4-position provides a handle for further chemical manipulation, enabling the attachment of diverse pharmacophores that can enhance biological activity.

One of the most compelling aspects of this compound is its utility in developing treatments for metabolic disorders. Emerging research indicates that 6-(4-chlorophenyl)pyrimidin-4-amine may exhibit inhibitory effects on enzymes involved in glucose metabolism and lipid biosynthesis. These findings are particularly relevant given the global rise in obesity and diabetes mellitus, where targeted interventions are urgently needed. Preclinical studies have demonstrated promising results in cell-based assays, suggesting that derivatives of this compound could serve as effective therapeutic candidates.

The synthesis of 6-(4-chlorophenyl)pyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between halogenated pyrimidines and aromatic amines, followed by purification steps such as column chromatography or recrystallization. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

From a computational chemistry perspective, 6-(4-chlorophenyl)pyrimidin-4-amine has been subjected to molecular docking studies to identify potential binding interactions with biological targets. These simulations have provided insights into how the compound’s structure might interact with proteins such as kinases and transcription factors. Such data is invaluable for guiding medicinal chemists in designing next-generation analogs with improved efficacy and selectivity.

The pharmaceutical industry has shown considerable interest in 6-(4-chlorophenyl)pyrimidin-4-amine due to its versatility as a chemical scaffold. Researchers are exploring its potential applications in treating inflammatory diseases, neurodegenerative disorders, and even certain types of cancer. The ability to modify its core structure while retaining key pharmacological properties makes it an attractive candidate for drug development pipelines.

In conclusion, 6-(4-chlorophenyl)pyrimidin-4-amine (CAS No. 1192814-51-9) represents a promising compound in pharmaceutical research. Its unique structural features and demonstrated biological activity position it as a valuable tool for developing new therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is likely to remain at the forefront of drug discovery efforts.